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Compound of Interest

Compound Name: Deoxy Epinephrine

CAS No.: 101905-96-8

Cat. No.: B589848 Get Quote

An In-depth Examination of its Physicochemical Properties, Pharmacology, and Analytical

Methodologies

Introduction
Deoxyepinephrine hydrochloride, also known by its common names epinine hydrochloride and

N-methyldopamine hydrochloride, is a synthetic catecholamine that has garnered significant

interest in pharmacological research.[1][2] Structurally related to the endogenous

neurotransmitters dopamine and epinephrine, it serves as a valuable tool for investigating the

intricacies of adrenergic and dopaminergic signaling pathways.[1] This technical guide provides

a comprehensive overview of the physical and chemical properties of Deoxyepinephrine

hydrochloride, its mechanism of action, and detailed protocols for its analytical characterization.

This document is intended for researchers, scientists, and professionals in the field of drug

development seeking a thorough understanding of this compound.

Part 1: Physicochemical Characterization
A thorough understanding of the physical and chemical properties of Deoxyepinephrine

hydrochloride is fundamental for its appropriate handling, formulation, and interpretation of

experimental results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b589848?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Deoxyepinephrine
https://cymitquimica.com/cas/62-32-8/
https://en.wikipedia.org/wiki/Deoxyepinephrine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Properties
Deoxyepinephrine hydrochloride is the hydrochloride salt of Deoxyepinephrine (epinine), a

naturally occurring alkaloid found in some plant species and animals.[1] The hydrochloride salt

is a colorless crystalline solid.[1]

Chemical Structure and Identification
IUPAC Name: 4-[2-(Methylamino)ethyl]benzene-1,2-diol hydrochloride

Synonyms: Epinine hydrochloride, N-Methyldopamine hydrochloride

CAS Number: 62-32-8[2]

Molecular Formula: C₉H₁₃NO₂ · HCl[3]

Molecular Weight: 203.67 g/mol [3]

Physicochemical Data
A summary of the key physicochemical properties of Deoxyepinephrine hydrochloride is

presented in the table below for easy reference.

Property Value Source

Melting Point 179-180 °C [1]

Solubility

Soluble in water and methanol.

Aqueous solubility at pH 7.4 is

17.2 µg/mL.

[3][4]

Appearance Colorless crystalline solid [1]

Stability Hygroscopic; sensitive to light. [3][5]

Storage Refrigerate at 2-8°C. [6]

Causality Behind Experimental Choices: The hydrochloride salt form of Deoxyepinephrine is

commonly used in research due to its enhanced water solubility and stability compared to the

free base, facilitating its use in aqueous buffers for biological assays.[2] The hygroscopic
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nature and light sensitivity of the compound necessitate storage in a cool, dry, and dark

environment to prevent degradation.[3][5]

Part 2: Pharmacology and Mechanism of Action
Deoxyepinephrine hydrochloride exerts its pharmacological effects by interacting with both

dopaminergic and adrenergic receptors, making it a non-selective agonist.[5] Its activity is

dose-dependent, exhibiting a preference for dopamine receptors at lower concentrations and

broader adrenergic activity at higher concentrations.[1]

Receptor Binding Profile
Low Doses: Primarily acts as an agonist at dopamine D2 receptors.[1]

High Doses: Activates α, β1, and β2-adrenergic receptors.[1]

Signaling Pathways
The activation of these receptors by Deoxyepinephrine hydrochloride initiates distinct

downstream signaling cascades, as illustrated in the diagrams below.

Diagram 1: Dopaminergic D2 Receptor Signaling Pathway
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Caption: Deoxyepinephrine hydrochloride's agonism at D2 receptors leads to the inhibition of

adenylyl cyclase.

Diagram 2: Adrenergic Receptor Signaling Pathways
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Caption: Differential signaling of Deoxyepinephrine hydrochloride at α and β-adrenergic

receptors.

Expertise & Experience: The differential activation of receptor subtypes at varying

concentrations is a critical consideration in experimental design. Researchers should carefully

titrate Deoxyepinephrine hydrochloride to selectively engage the desired signaling pathway. For

instance, to study D2 receptor-mediated effects, low nanomolar concentrations are

recommended, while micromolar concentrations are necessary to observe significant

adrenergic responses.

Part 3: Analytical Methodologies
Accurate and reliable analytical methods are essential for the quality control and quantitative

analysis of Deoxyepinephrine hydrochloride in research settings.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust method for determining the purity and concentration of Deoxyepinephrine

hydrochloride.

Experimental Protocol: HPLC Analysis

Instrumentation: A standard HPLC system equipped with a UV-Vis detector is suitable.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended.

Mobile Phase: An isocratic mobile phase consisting of a mixture of a phosphate buffer (e.g.,

0.05 M, pH adjusted to 2.5-3.0 with phosphoric acid) and an organic modifier like methanol

or acetonitrile (e.g., 80:20 v/v) can be used.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 220-230 nm is appropriate for

catecholamines.

Sample Preparation: Dissolve a precisely weighed amount of Deoxyepinephrine

hydrochloride in the mobile phase to prepare a stock solution. Further dilute to create
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working standards and samples.

Injection Volume: 20 µL.

Data Analysis: Quantify the analyte by comparing the peak area of the sample to a standard

curve generated from the working standards.

Trustworthiness: This protocol is a self-validating system. The use of a well-characterized C18

column provides reproducible retention times. The acidic mobile phase ensures the protonation

of the amine group, leading to good peak shape. The UV detection wavelength is chosen

based on the characteristic absorbance of the catechol moiety.

Diagram 3: HPLC Experimental Workflow
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Caption: A streamlined workflow for the HPLC analysis of Deoxyepinephrine hydrochloride.
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Spectroscopic Characterization
Spectroscopic techniques are invaluable for confirming the identity and structural integrity of

Deoxyepinephrine hydrochloride.

3.2.1. Ultraviolet-Visible (UV-Vis) Spectroscopy

Protocol: Dissolve Deoxyepinephrine hydrochloride in a suitable solvent (e.g., methanol or

0.1 N HCl). Record the absorbance spectrum from 200 to 400 nm.

Expected Result: A characteristic absorption maximum is expected around 220-230 nm,

corresponding to the π → π* transitions of the catechol ring.

3.2.2. Infrared (IR) Spectroscopy

Protocol: Acquire the IR spectrum of the solid sample using a KBr pellet or as a mull.

Expected Result: Characteristic peaks corresponding to O-H stretching (broad, ~3300 cm⁻¹),

N-H stretching (~3000 cm⁻¹), aromatic C-H stretching (~3050 cm⁻¹), and aromatic C=C

stretching (~1600 and 1500 cm⁻¹) should be observed.

3.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol: Dissolve the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

Expected Result: The ¹H NMR spectrum will show characteristic signals for the aromatic

protons, the ethyl chain protons, and the N-methyl protons. The ¹³C NMR spectrum will show

distinct signals for all nine carbon atoms in the molecule.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties,

pharmacological actions, and analytical methodologies for Deoxyepinephrine hydrochloride. By

understanding its fundamental characteristics and receptor interactions, researchers can

effectively utilize this compound as a tool to explore the complexities of catecholaminergic

systems. The provided protocols offer a solid foundation for the reliable characterization and

quantification of Deoxyepinephrine hydrochloride in a laboratory setting.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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